Cas no 7632-16-8 ((1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol)

(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol is a chiral cyclohexenol derivative characterized by its specific stereochemistry and functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which include a cyclohexene ring with methyl and isopropenyl substituents, as well as a hydroxyl group at the 1-position. The (1S,5S) configuration ensures enantiomeric purity, making it valuable for stereoselective applications. Its unsaturated ring system and alcohol functionality provide versatility for further chemical modifications, such as oxidation or derivatization. The compound’s well-defined stereochemistry and reactivity profile make it a useful intermediate in the synthesis of complex molecules, particularly in the development of fragrances, flavors, and bioactive compounds.

(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol structure

7632-16-8 structure

Product Name:(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol

CAS No:7632-16-8

MF:C₁₀H₁₆O

MW:152.233443260193

CID:538005

PubChem ID:443177

Update Time:2025-10-19

(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, (1S,5S)-
- (1S)-2-Methyl-5α-isopropenyl-2-cyclohexene-1α-ol
- (1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol
- Carveol, cis-(+)-
- (4S,6S)-p-mentha-1,8-dien-6-ol
- EN300-1196633
- (+)-(4S,6S)-cis-carveol
- (1S,5S)-carveol
- (1S,5S)-2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-ol
- UNII-U8HAD4FX2O
- 5-Isopropenyl-2-methyl-2-cyclohexen-1-ol, cis-
- (Z)-Carveol
- SCHEMBL15011580
- (+)-cis-p-Mentha-1,8-dien-6-ol
- U8HAD4FX2O
- 7632-16-8
- p-Mentha-6,8-dien-2-ol, (2S,4S)-(+)-
- (4s,6s)-(+)-carveol
- DTXSID001036408
- CHEBI:232
- (1S,5S)-2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-ol
- p-Mentha-6,8-dien-2-ol, (Z)-
- cis-2-Methyl-5-[1-methylethenyl]-2-cyclohexen-1-ol
- Q27105278
- BAVONGHXFVOKBV-UWVGGRQHSA-N
- (+)-cis-carveol
- (4S,6S)-cis-Carveol
- Inchi： 1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9-11H,1,5-6H2,2-3H3/t9-,10-/m0/s1
- InChI Key： BAVONGHXFVOKBV-UWVGGRQHSA-N
- SMILES： O[C@@H]1C(C)=CC[C@H](C(=C)C)C1

Computed Properties

Exact Mass: 152.12018
Monoisotopic Mass: 152.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1196633-0.05g	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	7632-16-8	95%	0.05g	$200.0	2023-06-08
Enamine	EN300-1196633-0.1g	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	7632-16-8	95%	0.1g	$298.0	2023-06-08
Enamine	EN300-1196633-0.25g	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	7632-16-8	95%	0.25g	$425.0	2023-06-08
Enamine	EN300-1196633-0.5g	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	7632-16-8	95%	0.5g	$668.0	2023-06-08
Enamine	EN300-1196633-1.0g	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	7632-16-8	95%	1g	$857.0	2023-06-08
Enamine	EN300-1196633-2.5g	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	7632-16-8	95%	2.5g	$1680.0	2023-06-08
Enamine	EN300-1196633-5.0g	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	7632-16-8	95%	5g	$2485.0	2023-06-08
Enamine	EN300-1196633-10.0g	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	7632-16-8	95%	10g	$3683.0	2023-06-08
Aaron	AR008OQA-50mg	2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, (1S,5S)-	7632-16-8	95%	50mg	$300.00	2025-02-14
Aaron	AR008OQA-100mg	2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, (1S,5S)-	7632-16-8	95%	100mg	$435.00	2025-02-14